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Compound of Interest

Compound Name: 3,4-Dimethylphenoxyacetic acid

CAS No.: 13335-73-4

Cat. No.: B083323

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,4-Dimethylphenoxyacetic acid,

including its chemical identity, physicochemical properties, synthesis, analytical methods, and

biological activities. This document is intended to serve as a valuable resource for

professionals in research and development.

Core Chemical Information
CAS Number: 13335-73-4[1]

IUPAC Name: 2-(3,4-dimethylphenoxy)acetic acid[1]

Physicochemical Data
A summary of the key quantitative data for 3,4-Dimethylphenoxyacetic acid is presented in

the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C10H12O3 [1]

Molecular Weight 180.20 g/mol

Appearance Solid

Purity 97%

Experimental Protocols
Synthesis of 3,4-Dimethylphenoxyacetic Acid
The synthesis of 3,4-Dimethylphenoxyacetic acid can be achieved through the Williamson

ether synthesis, a common method for preparing phenoxyacetic acids. While a specific detailed

protocol for the 3,4-dimethyl derivative is not readily available in the searched literature, a

general procedure can be adapted from the synthesis of similar phenoxyacetic acid derivatives.

General Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 3,4-dimethylphenol in a suitable solvent such as water or an alcohol.

Base Addition: Add a stoichiometric equivalent of a strong base, such as sodium hydroxide

or potassium hydroxide, to the solution to form the corresponding phenoxide salt.

Alkylation: To the phenoxide solution, add a solution of chloroacetic acid or its sodium salt.

Reflux: Heat the reaction mixture to reflux and maintain it for several hours to ensure the

completion of the reaction. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and acidify it

with a mineral acid, such as hydrochloric acid, to precipitate the 3,4-
Dimethylphenoxyacetic acid.

Purification: Collect the crude product by filtration, wash it with cold water to remove any

inorganic impurities, and then recrystallize it from a suitable solvent (e.g., ethanol/water
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mixture) to obtain the purified product.

Characterization: Confirm the identity and purity of the synthesized compound using

analytical techniques such as melting point determination, nuclear magnetic resonance

(NMR) spectroscopy, and mass spectrometry (MS).

Analytical Methods for 3,4-Dimethylphenoxyacetic Acid
The analysis of 3,4-Dimethylphenoxyacetic acid can be performed using various

chromatographic techniques. High-performance liquid chromatography (HPLC) is a particularly

suitable method for the quantification of organic acids.

General HPLC Protocol:

Instrumentation: A standard HPLC system equipped with a UV detector is typically used.

Column: A reverse-phase C18 column is commonly employed for the separation of organic

acids.

Mobile Phase: An isocratic or gradient elution with a mixture of an acidic aqueous buffer

(e.g., phosphate buffer at low pH) and an organic modifier (e.g., methanol or acetonitrile) is

generally effective. The low pH of the mobile phase suppresses the ionization of the

carboxylic acid group, leading to better retention and peak shape on the reverse-phase

column.

Detection: UV detection at a wavelength around 210-220 nm, where the carboxyl group and

the phenyl ring absorb, is suitable for detection.

Sample Preparation: Samples should be dissolved in the mobile phase or a compatible

solvent and filtered through a 0.45 µm filter before injection to prevent column clogging.

Quantification: Quantification is achieved by creating a calibration curve using standard

solutions of known concentrations of 3,4-Dimethylphenoxyacetic acid.

Biological Activity and Mechanism of Action
Phenoxyacetic acid derivatives are well-known for their biological activities, particularly as plant

growth regulators that mimic the action of the natural plant hormone auxin (indole-3-acetic acid,
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IAA). At low concentrations, these compounds can promote cell division and elongation, while

at higher concentrations, they act as herbicides, causing uncontrolled growth and eventual

death in susceptible plants.[2]

The primary mechanism of action for auxin-like herbicides involves their binding to auxin

receptors in the plant cell nucleus. This binding event triggers a signaling cascade that leads to

changes in gene expression, ultimately affecting cell growth and development.

Signaling Pathway
The following diagram illustrates a simplified logical workflow of the auxin signaling pathway,

which is the presumed mechanism of action for 3,4-Dimethylphenoxyacetic acid as a plant

growth regulator.
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Caption: Simplified workflow of the auxin signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 3,4-
Dimethylphenoxyacetic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083323/docs#an-in-depth-technical-guide-to-3-4-
dimethylphenoxyacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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